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  4. 4-[(E)-[5-(4-Chloro-2-nitrophenyl)imino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl]iminomethyl]-N,N-dimethylaniline
4-[(E)-[5-(4-Chloro-2-nitrophenyl)imino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl]iminomethyl]-N,N-dimethylaniline 4-[(E)-[5-(4-Chloro-2-nitrophenyl)imino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl]iminomethyl]-N,N-dimethylaniline
Brand Name: Vulcanchem
CAS No.: 295345-92-5
VCID: VC0390546
InChI: InChI=1S/C21H18ClN7O2S/c1-13-10-19(25-17-9-6-15(22)11-18(17)29(30)31)28-21(24-13)32-20(26-28)23-12-14-4-7-16(8-5-14)27(2)3/h4-12H,1-3H3/b23-12+,25-19?
SMILES: CC1=CC(=NC2=C(C=C(C=C2)Cl)[N+](=O)[O-])N3C(=N1)SC(=N3)N=CC4=CC=C(C=C4)N(C)C
Molecular Formula: C21H18ClN7O2S
Molecular Weight: 467.9g/mol

4-[(E)-[5-(4-Chloro-2-nitrophenyl)imino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl]iminomethyl]-N,N-dimethylaniline

CAS No.: 295345-92-5

Main Products

VCID: VC0390546

Molecular Formula: C21H18ClN7O2S

Molecular Weight: 467.9g/mol

4-[(E)-[5-(4-Chloro-2-nitrophenyl)imino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl]iminomethyl]-N,N-dimethylaniline - 295345-92-5

CAS No. 295345-92-5
Product Name 4-[(E)-[5-(4-Chloro-2-nitrophenyl)imino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl]iminomethyl]-N,N-dimethylaniline
Molecular Formula C21H18ClN7O2S
Molecular Weight 467.9g/mol
IUPAC Name 4-[(E)-[5-(4-chloro-2-nitrophenyl)imino-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-2-yl]iminomethyl]-N,N-dimethylaniline
Standard InChI InChI=1S/C21H18ClN7O2S/c1-13-10-19(25-17-9-6-15(22)11-18(17)29(30)31)28-21(24-13)32-20(26-28)23-12-14-4-7-16(8-5-14)27(2)3/h4-12H,1-3H3/b23-12+,25-19?
Standard InChIKey BGWOGXXERHNZHW-HCVHKXHQSA-N
Isomeric SMILES CC1=CC(=NC2=C(C=C(C=C2)Cl)[N+](=O)[O-])N3C(=N1)SC(=N3)/N=C/C4=CC=C(C=C4)N(C)C
SMILES CC1=CC(=NC2=C(C=C(C=C2)Cl)[N+](=O)[O-])N3C(=N1)SC(=N3)N=CC4=CC=C(C=C4)N(C)C
Canonical SMILES CC1=CC(=NC2=C(C=C(C=C2)Cl)[N+](=O)[O-])N3C(=N1)SC(=N3)N=CC4=CC=C(C=C4)N(C)C
PubChem Compound 11835840
Last Modified Nov 11 2021
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